Cas no 149990-27-2 (tert-butyl N-but-3-ynylcarbamate)

• Product Name: tert-butyl N-but-3-ynylcarbamate
• CAS No: 149990-27-2
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD10698150
• CID: 100007
• PubChem ID: 10725815
• Update Time: 2025-10-29

tert-butyl N-but-3-ynylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl but-3-yn-1-ylcarbamate
• Carbamic acid,N-3-butyn-1-yl-, 1,1-dimethylethyl ester
• N-Boc-but-3yn-1-ylamine
• boc-but-3-yn-1-amine
• N-Boc-3-butynylamine
• N-Boc-4-amino-1-butyne
• tert-butoxycarbonylbut-3-yn-1-amine
• tert-butyl but-3-ynylcarbamate
• tert-butyl N-but-3-ynylcarbamate
• But-3-ynyl-carbaMic acid tert-butyl ester
• Tert-Butyl But-3-Yn-1-Ylcarbamate(WXC01948)
• Carbamic acid, 3-butynyl-, 1,1-dimethylethyl ester (9CI)
• TERT-BUTYL 3-BUTYN-1-YLCARBAMATE
• CARBAMIC ACID, 3-BUTYNYL-, 1,1-DIMETHYLETHYL ESTER
• BWNQTGRBVMERHU-UHFFFAOYSA-N
• 4-tert-butoxycarbonylamino-1-butyne
• Tert-butyl N-3-butyn-1-ylcarbamate
• AB61409
• 3-Butynylcarbamic acid tert-butyl ester
• But-3-ynylcarbamic acid tert-
• N-Boc-3-butyn-1-amine
• tert-Butylbut-3-yn-1-ylcarbamate
• CS-W005191
• N-Boc-but-3-yn-1-amine
• Carbamic acid, N-3-butyn-1-yl-, 1,1-dimethylethyl ester
• DTXSID80443951
• F2147-2116
• SCHEMBL479811
• But-3-ynylcarbamic acid tert-butyl ester
• A848884
• MFCD10698150
• TERT-BUTYL N-(BUT-3-YN-1-YL)CARBAMATE
• AKOS006282164
• SY105352
• EN300-781761
• 149990-27-2
• DS-3567
• Tert-Butylbut-3-ynylcarbamate
• 860-559-9
• N-Boc Homo propargyl amine

• MDL： MFCD10698150
• Inchi： 1S/C9H15NO2/c1-5-6-7-10-8(11)12-9(2,3)4/h1H,6-7H2,2-4H3,(H,10,11)
• InChI Key： BWNQTGRBVMERHU-UHFFFAOYSA-N
• SMILES： O(C(NCCC#C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 169.11000
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 1.5

Experimental Properties

• Density: 0.977
• Boiling Point: 250.544°C at 760 mmHg
• Flash Point: 105.326°C
• Refractive Index: 1.454
• PSA: 41.82000
• LogP: 1.73880

tert-butyl N-but-3-ynylcarbamate Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on tert-butyl N-but-3-ynylcarbamate

Introduction to tert-butyl N-but-3-ynylcarbamate (CAS No. 149990-27-2)

Tert-butyl N-but-3-ynylcarbamate (CAS No. 149990-27-2) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and material science. This compound, also known as tert-butyl (3-butynyl)carbamate, is a member of the carbamate family and is characterized by its unique structural features, which include a tert-butyl group and a but-3-ynyl moiety. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in various synthetic pathways.

The chemical structure of tert-butyl N-but-3-ynylcarbamate can be represented as follows: C₈H₁₃NO₂. The tert-butyl group provides steric protection, while the but-3-ynyl moiety offers a reactive site for further functionalization. This combination of properties makes the compound particularly useful in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials.

In recent years, tert-butyl N-but-3-ynylcarbamate has gained significant attention due to its role in the development of novel drugs and therapeutic agents. One of the key areas of research involves its use as a building block in the synthesis of peptidomimetics, which are molecules designed to mimic the structure and function of peptides. Peptidomimetics have shown promise in various therapeutic applications, including the treatment of cancer, neurodegenerative diseases, and infectious diseases.

A study published in the Journal of Medicinal Chemistry highlighted the use of tert-butyl N-but-3-ynylcarbamate in the synthesis of a novel class of peptidomimetics with potent anti-cancer activity. The researchers demonstrated that these compounds were effective in inhibiting tumor growth in vitro and in vivo, making them promising candidates for further clinical development. The unique structural features of tert-butyl N-but-3-ynylcarbamate played a crucial role in enhancing the bioavailability and stability of these peptidomimetics.

Beyond its applications in pharmaceutical research, tert-butyl N-but-3-ynylcarbamate has also found use in material science. Its ability to undergo click chemistry reactions, particularly copper-catalyzed azide–alkyne cycloaddition (CuAAC), makes it an attractive candidate for the synthesis of functional polymers and nanomaterials. These materials have potential applications in areas such as drug delivery systems, sensors, and coatings.

A recent study published in Advanced Materials explored the use of tert-butyl N-but-3-ynylcarbamate in the development of stimuli-responsive hydrogels for drug delivery. The researchers utilized CuAAC reactions to incorporate this compound into polymer networks, resulting in hydrogels that could release drugs in response to specific environmental cues such as pH or temperature changes. This approach offers significant advantages over traditional drug delivery systems by enabling controlled and targeted drug release.

The synthesis of tert-butyl N-but-3-ynylcarbamate typically involves the reaction of but-3-yne with tert-butyloxycarbonyl chloride (Boc₂O) in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic acylation, leading to the formation of the desired carbamate product. The process is well-documented and can be carried out under mild conditions, making it accessible for both academic and industrial settings.

In addition to its synthetic utility, tert-butyl N-but-3-ynylcarbamate has been studied for its potential as a protective group in organic synthesis. The tert-butoxycarbonyl (Boc) group can be readily introduced and removed under mild conditions, making it an ideal choice for protecting amino groups during multistep syntheses. This property has been leveraged in various synthetic strategies to achieve high yields and selectivities.

A notable example is a study published in Organic Letters that described the use of tert-butyl N-but-3-ynylcarbamate as a temporary protecting group in the synthesis of complex natural products. The researchers demonstrated that this compound could be efficiently introduced at an early stage of the synthesis and later removed without affecting other functional groups present in the molecule. This approach significantly simplified the overall synthetic route and improved the overall yield.

The safety profile of tert-butyl N-but-3-ynylcarbamate is another important consideration for its widespread use. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that like many organic compounds, it should be handled with care to avoid exposure through inhalation or skin contact. Proper personal protective equipment (PPE) should always be worn when working with this compound.

In conclusion, tert-butyl N-but-3-ynylcarbamate (CAS No. 149990-27-2) is a versatile compound with a wide range of applications in organic synthesis, pharmaceutical research, and material science. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with diverse functionalities. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemistry and related fields.